Cas no 1192580-55-4 (3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

3-(4-Methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a 4-methylphenyl group and a thiophene-substituted pyrazole moiety. This structure imparts unique electronic and steric properties, making it a promising candidate for applications in medicinal chemistry and materials science. The oxadiazole ring contributes to stability and π-conjugation, while the thiophene and pyrazole groups enhance binding affinity in biological systems. Its modular design allows for further functionalization, enabling tailored physicochemical properties. The compound is of interest for its potential in drug discovery, particularly as a scaffold for kinase inhibitors or fluorescent probes, owing to its rigid, planar architecture and tunable electronic characteristics.

3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole structure

1192580-55-4 structure

Product Name:3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

CAS No:1192580-55-4

MF:C₁₆H₁₂N₄OS

MW:308.357681274414

CID:5435439

Update Time:2025-10-30

3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(4-methylphenyl)-5-(5-thiophen-2-yl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
- 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
- Inchi： 1S/C16H12N4OS/c1-10-4-6-11(7-5-10)15-17-16(21-20-15)13-9-12(18-19-13)14-3-2-8-22-14/h2-9H,1H3,(H,18,19)
- InChI Key： QRZZAWUREPMEMR-UHFFFAOYSA-N
- SMILES： O1C(C2C=C(C3SC=CC=3)NN=2)=NC(C2=CC=C(C)C=C2)=N1

3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-0274-2μmol	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3222-0274-5μmol	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3222-0274-10μmol	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F3222-0274-1mg	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3222-0274-2mg	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F3222-0274-3mg	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3222-0274-4mg	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F3222-0274-5mg	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F3222-0274-10mg	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	10mg	$79.0	2023-07-28
Life Chemicals	F3222-0274-15mg	3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1192580-55-4	90%+	15mg	$89.0	2023-07-28

3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Recent Advances in the Study of 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS: 1192580-55-4)

The compound 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS: 1192580-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique oxadiazole core linked to a thiophene-pyrazole moiety, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole exhibits potent inhibitory activity against a specific kinase target implicated in inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity of the compound.

In addition to its kinase inhibitory properties, another study highlighted the compound's potential as an antimicrobial agent. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole displayed broad-spectrum activity against drug-resistant bacterial strains. The findings suggest that structural modifications to the thiophene and pyrazole rings could further enhance antimicrobial efficacy.

The mechanistic studies of this compound have also extended to its role in cancer therapy. A preprint article on bioRxiv (2024) reported that 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The study employed transcriptomic and proteomic analyses to identify key pathways affected by the compound, providing a foundation for future drug development efforts.

Despite these promising findings, challenges remain in the clinical translation of 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and advance it toward clinical trials.

In conclusion, 3-(4-methylphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential in treating inflammatory diseases, infections, and cancer, making it a compound of significant interest in the chemical biology and medicinal chemistry communities.